2-(3,4-dimethoxyphenyl)-N'-[4-({4-nitrobenzyl}oxy)benzylidene]acetohydrazide

• Molecular Formula: C24H23N3O6
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[(E)-[4-[(4-nitrophenyl)methoxy]phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C24H23N3O6/c1-31-22-12-7-19(13-23(22)32-2)14-24(28)26-25-15-17-5-10-21(11-6-17)33-16-18-3-8-20(9-4-18)27(29)30/h3-13,15H,14,16H2,1-2H3,(H,26,28)/b25-15+
• InChI Key: CSNFSZCAPVLFLW-MFKUBSTISA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)CC(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-])OC
• SMILES: COC1=C(C=C(C=C1)CC(=O)NN=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-])OC

Description

2-(3,4-dimethoxyphenyl)-N'-[4-({4-nitrobenzyl}oxy)benzylidene]acetohydrazide is a chemical compound that has gained significant attention in scientific research. It is a hydrazone derivative that has been synthesized using various methods and has shown promising results in several scientific applications.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxyphenyl)-N'-[4-({4-nitrobenzyl}oxy)benzylidene]acetohydrazide involves the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is involved in cell survival, proliferation, and growth. The compound also activates the caspase pathway, which leads to apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(3,4-dimethoxyphenyl)-N'-[4-({4-nitrobenzyl}oxy)benzylidene]acetohydrazide has several biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and inhibit the PI3K/Akt/mTOR signaling pathway. The compound also has antioxidant activity and can scavenge free radicals. Additionally, the compound has been shown to have anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,4-dimethoxyphenyl)-N'-[4-({4-nitrobenzyl}oxy)benzylidene]acetohydrazide in lab experiments is its potent anticancer activity. The compound has shown promising results in several cancer cell lines, making it a potential candidate for further development as an anticancer agent. However, one of the limitations of using the compound in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity profile of the compound and its potential side effects.

Future Directions

There are several future directions for the research on 2-(3,4-dimethoxyphenyl)-N'-[4-({4-nitrobenzyl}oxy)benzylidene]acetohydrazide. One of the main directions is to further investigate its potential as an anticancer agent. Studies are needed to determine the efficacy of the compound in animal models and to investigate its potential side effects. Additionally, the compound can be modified to improve its potency and selectivity against cancer cells. Another direction is to investigate the compound's potential as an antioxidant and anti-inflammatory agent. Studies are needed to determine the mechanism of action of the compound in these applications and to investigate its potential side effects. Overall, 2-(3,4-dimethoxyphenyl)-N'-[4-({4-nitrobenzyl}oxy)benzylidene]acetohydrazide has shown promising results in several scientific applications, and further research is needed to fully understand its potential.

Synthesis Methods

The synthesis of 2-(3,4-dimethoxyphenyl)-N'-[4-({4-nitrobenzyl}oxy)benzylidene]acetohydrazide has been achieved using various methods. One of the most common methods is the reaction of 2-(3,4-dimethoxyphenyl)acetohydrazide with 4-({4-nitrobenzyl}oxy)benzaldehyde in the presence of a catalyst. The reaction is carried out under reflux conditions in an organic solvent such as ethanol or methanol. The product is obtained as a yellow solid after purification.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N'-[4-({4-nitrobenzyl}oxy)benzylidene]acetohydrazide has been extensively studied for its scientific research applications. One of the main applications is as a potential anticancer agent. Studies have shown that the compound has potent anticancer activity against several cancer cell lines, including breast, lung, colon, and liver cancer cells. The compound induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR signaling pathway.